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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aldicarb-oxime
(CAS 1646-75-9) in organic solvents. Due to the limited availability of quantitative solubility
data for aldicarb-oxime, this guide also includes data for the structurally related parent
compound, aldicarb, to provide a comparative reference. Detailed experimental methodologies
and workflow visualizations are included to assist in practical laboratory applications.

Introduction to Aldicarb-Oxime

Aldicarb-oxime, with the chemical name 2-methyl-2-(methylthio)propionaldehyde oxime, is a
crucial intermediate in the synthesis of the N-methylcarbamate insecticide, aldicarb.[1]
Understanding its solubility in various organic solvents is essential for its synthesis, purification,
formulation, and for the development of analytical methods for its detection.

Solubility of Aldicarb-Oxime
Qualitative Solubility of Aldicarb-Oxime

Qualitative data indicates that industrial-grade aldicarb-oxime is a light yellow to light brown
liquid. It is described as being soluble in ethanol, benzene, and chloroalkanes.[2][3] It is slightly
soluble in water.[2][3]

Quantitative Solubility of Aldicarb-Oxime
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As of the latest literature review, specific quantitative solubility data (e.g., in g/L or mol/L) for
aldicarb-oxime in a broad range of organic solvents is not extensively published.

Solubility of Aldicarb (Parent Compound)

Given the structural similarity, the solubility data for aldicarb can provide valuable insights into
the expected behavior of aldicarb-oxime. Aldicarb is the product of the reaction of aldicarb-
oxime with methyl isocyanate.

Quantitative Solubility Data for Aldicarb

The following table summarizes the quantitative solubility of crystalline aldicarb in several
organic solvents.

Table 1: Quantitative Solubility of Aldicarb in Various Organic Solvents

Solvent Temperature (°C) Solubility (g/L)

Acetone 20-25 350

Benzene 20-25 150

Chloroform 20-25 350

Dichloromethane 20-25 300

Xylene 20-25 50

Heptane 20-25 Practically Insoluble
Source:[4]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a
compound like aldicarb-oxime in an organic solvent using the isothermal shake-flask method.

Materials and Equipment

¢ Analytical standard of the compound (e.g., aldicarb-oxime)
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High-purity organic solvents

Thermostatically controlled shaker or incubator
Analytical balance

Glass vials with screw caps

Centrifuge

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

Procedure

Preparation of a Saturated Solution: Add an excess amount of the solid compound to a glass
vial containing a known volume of the selected organic solvent.

Equilibration: Seal the vials and place them in a thermostatically controlled shaker set at a
constant temperature (e.g., 25 °C). Shake the vials for a sufficient period (typically 24-72
hours) to ensure that equilibrium is reached.

Phase Separation: After the equilibration period, allow the vials to rest at the constant
temperature for at least 24 hours to allow the undissolved solid to settle. For a more
complete separation, the samples can be centrifuged.

Sample Collection: Carefully withdraw a known volume of the clear supernatant using a
pipette. To avoid transferring any solid particles, it is advisable to use a syringe filter.

Dilution: Dilute the collected supernatant with a known volume of the same organic solvent to
a concentration that falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method (e.g., HPLC-
UV, GC-MS) to determine the concentration of the dissolved compound.
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o Calculation: Calculate the solubility of the compound in the solvent at the specified
temperature based on the measured concentration and the dilution factor.

Visualizations
Logical Relationship: Synthesis of Aldicarb from
Aldicarb-Oxime

The following diagram illustrates the chemical relationship between aldicarb-oxime and

[ ) + Methyl Isocyanate @

Click to download full resolution via product page

aldicarb.

Caption: Synthesis of Aldicarb from Aldicarb-Oxime.

Experimental Workflow: Solubility Determination

The diagram below outlines the key steps in the experimental workflow for determining the
solubility of a compound in an organic solvent.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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